Cas no 1806524-00-4 (4-(2-Chloroacetyl)-2-methoxybenzo[d]oxazole)

• Product Name: 4-(2-Chloroacetyl)-2-methoxybenzo[d]oxazole
• CAS No: 1806524-00-4
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4819165
• Update Time: 2025-10-12

4-(2-Chloroacetyl)-2-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloroacetyl)-2-methoxybenzo[d]oxazole

• Inchi： 1S/C10H8ClNO3/c1-14-10-12-9-6(7(13)5-11)3-2-4-8(9)15-10/h2-4H,5H2,1H3
• InChI Key： KYWGTDTXSHHWFS-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=CC2=C1N=C(OC)O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3

Additional information on 4-(2-Chloroacetyl)-2-methoxybenzo[d]oxazole

4-(2-Chloroacetyl)-2-methoxybenzo[d]oxazole: A Comprehensive Overview

The compound 4-(2-Chloroacetyl)-2-methoxybenzo[d]oxazole (CAS No. 1806524-00-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzo[d]oxazoles, which are known for their versatile applications in drug design and development. The molecule's structure is characterized by a benzo[d]oxazole ring system with two key substituents: a chloroacetyl group at the 4-position and a methoxy group at the 2-position. These substituents play a crucial role in determining the compound's chemical reactivity, biological activity, and potential therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(2-Chloroacetyl)-2-methoxybenzo[d]oxazole through various routes, including condensation reactions and nucleophilic substitutions. The incorporation of the chloroacetyl group introduces electrophilic character to the molecule, making it amenable to further functionalization. This feature has been exploited in recent studies to develop bioactive derivatives with enhanced pharmacokinetic properties. For instance, researchers have reported the successful synthesis of analogs with improved solubility and bioavailability, which are critical for drug delivery systems.

The methoxy group at the 2-position of the benzo[d]oxazole ring contributes significantly to the compound's stability and lipophilicity. This substituent also facilitates interactions with biological targets, such as enzymes and receptors, thereby enhancing the molecule's bioactivity. Recent studies have demonstrated that 4-(2-Chloroacetyl)-2-methoxybenzo[d]oxazole exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. For example, it has been shown to inhibit cyclooxygenase-2 (COX-2) with high specificity, making it a promising candidate for anti-inflammatory drug development.

In addition to its enzymatic activity, this compound has also been investigated for its potential as an antimicrobial agent. Experimental data indicate that 4-(2-Chloroacetyl)-2-methoxybenzo[d]oxazole demonstrates significant activity against a range of bacterial and fungal pathogens. This property is attributed to its ability to disrupt microbial cell membranes and inhibit essential metabolic pathways. Furthermore, recent research has explored its application as an antiviral agent, particularly against enveloped viruses such as herpes simplex virus (HSV). The compound's ability to interfere with viral entry and replication mechanisms highlights its potential in antiviral therapy.

The unique combination of chloroacetyl and methoxy groups in this molecule also makes it an attractive scaffold for drug design. By modifying these substituents, chemists can tailor the compound's properties to target specific biological systems or enhance its therapeutic efficacy. For instance, replacing the chloroacetyl group with other electrophilic moieties has been shown to enhance cytotoxicity against cancer cells while maintaining selectivity for tumor targets.

From a structural perspective, the benzo[d]oxazole ring system provides a rigid framework that enhances molecular stability and facilitates interactions with biological targets. The presence of electron-withdrawing groups like the chloroacetyl group further modulates the electronic properties of the molecule, enabling it to participate in diverse chemical reactions. This versatility has made 4-(2-Chloroacetyl)-2-methoxybenzo[d]oxazole a valuable tool in medicinal chemistry research.

In terms of applications, this compound has found utility in various areas beyond pharmacology. For example, it has been employed as a building block in organic synthesis due to its ability to undergo nucleophilic substitution reactions under mild conditions. Additionally, recent studies have explored its use as a fluorescent probe for sensing environmental pollutants, leveraging its ability to emit light upon interaction with specific analytes.

Despite its numerous advantages, the development of 4-(2-Chloroacetyl)-2-methoxybenzo[d]oxazole into clinical therapeutics faces several challenges. These include optimizing its pharmacokinetic profile to ensure sustained release and minimize toxicity. Researchers are actively investigating strategies such as prodrug design and controlled-release formulations to address these issues.

In conclusion, 4-(2-Chloroacetyl)-2-methoxybenzo[d]oxazole (CAS No. 1806524-00-4) is a versatile compound with significant potential in drug discovery and development. Its unique structure, combined with recent advances in synthetic chemistry and pharmacology, positions it as a valuable asset in addressing unmet medical needs across various therapeutic areas.